4-[4-(Chloromethyl)-1,3-thiazol-2-yl]-2-methoxyphenol

• IUPAC Name: 4-[4-(chloromethyl)-1,3-thiazol-2-yl]-2-methoxyphenol
• InChI: InChI=1S/C11H10ClNO2S/c1-15-10-4-7(2-3-9(10)14)11-13-8(5-12)6-16-11/h2-4,6,14H,5H2,1H3
• InChI Key: YVNTZIITHJILNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=NC(=CS2)CCl)O
• Molecular Formula: C11H10ClNO2S
• Molecular Weight: 255.72 g/mol

Description

4-[4-(Chloromethyl)-1,3-thiazol-2-yl]-2-methoxyphenol, also known as 4-CMTP, is an organosulfur compound with a molecular formula of C7H7ClO2S. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 141°C. 4-CMTP is used in a variety of scientific research applications, including drug discovery, drug metabolism, and biochemical and physiological studies.

Scientific Research Applications

4-[4-(Chloromethyl)-1,3-thiazol-2-yl]-2-methoxyphenol has a variety of applications in scientific research, including drug discovery, drug metabolism, and biochemical and physiological studies. In drug discovery, this compound can be used as a substrate for cytochrome P450 enzymes, which are involved in the metabolism of drugs. In drug metabolism studies, this compound can be used to study the metabolism of drugs in different tissues. In biochemical and physiological studies, this compound can be used to study the biochemical and physiological effects of drugs on cells and tissues.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known to interact with their targets through various mechanisms, depending on the specific biological activity they exhibit . For instance, some thiazole derivatives can inhibit the biosynthesis of certain bacterial lipids .

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways, depending on their specific biological activity .

Pharmacokinetics

Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives are known to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility of thiazole compounds in various solvents suggests that the compound’s action could be influenced by the solvent environment .

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(Chloromethyl)-1,3-thiazol-2-yl]-2-methoxyphenol in lab experiments include its low cost, its high solubility in organic solvents, its stability in aqueous solutions, and its ability to act as a substrate for cytochrome P450 enzymes. The limitations of using this compound in lab experiments include its insolubility in water, its instability in aqueous solutions, and its potential to cause toxicity in cells and tissues.

Future Directions

For research on 4-[4-(Chloromethyl)-1,3-thiazol-2-yl]-2-methoxyphenol include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and drug metabolism studies. Additionally, further research is needed to evaluate the safety and efficacy of this compound in laboratory experiments and in clinical studies. Additionally, further research is needed to develop new synthetic methods for the synthesis of this compound and to explore its potential applications in other areas of scientific research.